Cas no 815587-05-4 (Ethanesulfonic acid, 2-hydroxy-, compd. with ethyl[2-amino-6-[[(4-fluorophenyl)methyl]amino]-3-pyridinyl]carbamate)

• Product name: Ethanesulfonic acid, 2-hydroxy-, compd. with ethyl[2-amino-6-[[(4-fluorophenyl)methyl]amino]-3-pyridinyl]carbamate
• CAS No: 815587-05-4
• MF: C₁₅H₁₇N₄O₂F^.C₂H₆O₄S
• MW: 430.45112
• CID: 703712
• PubChem ID: 71420937

Ethanesulfonic acid, 2-hydroxy-, compd. with ethyl[2-amino-6-[[(4-fluorophenyl)methyl]amino]-3-pyridinyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid, 2-hydroxy-, compd. with ethyl[2-amino-6-[[(4-fluorophenyl)methyl]amino]-3-pyridinyl]carbamate
• [2-amino-6-[(4-fluorophenyl)methylamino]pyridin-3-yl]-ethylcarbamic acid,2-hydroxyethanesulfonic acid
• DTXSID70840112
• 2-Hydroxyethane-1-sulfonic acid--(2-amino-6-{[(4-fluorophenyl)methyl]amino}pyridin-3-yl)ethylcarbamic acid (1/1)
• 815587-05-4

• Inchi： InChI=1S/C15H17FN4O2.C2H6O4S/c1-2-20(15(21)22)12-7-8-13(19-14(12)17)18-9-10-3-5-11(16)6-4-10;3-1-2-7(4,5)6/h3-8H,2,9H2,1H3,(H,21,22)(H3,17,18,19);3H,1-2H2,(H,4,5,6)
• InChI Key： LTWUBDKZOAACFJ-UHFFFAOYSA-N
• SMILES： CCN(C1=C(N=C(C=C1)NCC2=CC=C(C=C2)F)N)C(=O)O.C(CS(=O)(=O)O)O

Computed Properties

• Exact Mass: 430.13223380g/mol
• Monoisotopic Mass: 430.13223380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų